Cas no 1805513-80-7 ((4-amino-5-methyl-2-pyridyl)methanol)

(4-Amino-5-methyl-2-pyridyl)methanol is a versatile pyridine derivative featuring both amino and hydroxymethyl functional groups, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its structural properties enable selective modifications, facilitating its use in the development of biologically active compounds, including potential drug candidates. The compound’s stability and reactivity under controlled conditions enhance its utility in heterocyclic chemistry, particularly in the synthesis of complex nitrogen-containing scaffolds. Its well-defined molecular structure ensures consistent performance in coupling reactions and other transformations. Suitable for research and industrial applications, (4-amino-5-methyl-2-pyridyl)methanol offers a reliable building block for medicinal chemistry and material science endeavors.
(4-amino-5-methyl-2-pyridyl)methanol structure
1805513-80-7 structure
Product Name:(4-amino-5-methyl-2-pyridyl)methanol
CAS No:1805513-80-7
MF:C7H10N2O
MW:138.167101383209
MDL:MFCD28724067
CID:4617896
PubChem ID:118817853
Update Time:2025-05-19

(4-amino-5-methyl-2-pyridyl)methanol Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-5-methylpyridine-2-methanol
    • (4-Amino-5-methylpyridin-2-yl)methanol
    • SY238259
    • (4-amino-5-methyl-2-pyridyl)methanol
    • MFCD28724067
    • AKOS027278477
    • DB-138269
    • AC4836
    • 4-Amino-5-methyl-2-pyridinemethanol
    • SCHEMBL19171832
    • 1805513-80-7
    • MDL: MFCD28724067
    • Inchi: 1S/C7H10N2O/c1-5-3-9-6(4-10)2-7(5)8/h2-3,10H,4H2,1H3,(H2,8,9)
    • InChI Key: VNEYUWQILBWTDK-UHFFFAOYSA-N
    • SMILES: OCC1C=C(C(C)=CN=1)N

Computed Properties

  • Exact Mass: 138.079312947g/mol
  • Monoisotopic Mass: 138.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.1
  • XLogP3: -0.3

(4-amino-5-methyl-2-pyridyl)methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029014737-250mg
4-Amino-5-methylpyridine-2-methanol
1805513-80-7 95%
250mg
$999.60 2022-04-01
Alichem
A029014737-1g
4-Amino-5-methylpyridine-2-methanol
1805513-80-7 95%
1g
$2,981.85 2022-04-01
abcr
AB533421-100 mg
4-Amino-5-methylpyridine-2-methanol; .
1805513-80-7
100MG
€428.00 2022-08-31
abcr
AB533421-250 mg
4-Amino-5-methylpyridine-2-methanol; .
1805513-80-7
250MG
€623.00 2022-08-31
Chemenu
CM327111-1g
(4-amino-5-methylpyridin-2-yl)methanol
1805513-80-7 95%+
1g
$1198 2022-06-12
eNovation Chemicals LLC
D685345-0.1g
4-Amino-5-methylpyridine-2-methanol
1805513-80-7 95%
0.1g
$275 2024-07-20
eNovation Chemicals LLC
D685345-0.25g
4-Amino-5-methylpyridine-2-methanol
1805513-80-7 95%
0.25g
$415 2024-07-20
eNovation Chemicals LLC
D685345-1g
4-Amino-5-methylpyridine-2-methanol
1805513-80-7 95%
1g
$910 2024-07-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y16625-1g
(4-Amino-5-methylpyridin-2-yl)methanol
1805513-80-7 95%
1g
¥8259.0 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y16625-250mg
(4-Amino-5-methylpyridin-2-yl)methanol
1805513-80-7 95%
250mg
¥3759.0 2023-09-05

Additional information on (4-amino-5-methyl-2-pyridyl)methanol

Introduction to (4-amino-5-methyl-2-pyridyl)methanol (CAS No. 1805513-80-7)

(4-amino-5-methyl-2-pyridyl)methanol, identified by its Chemical Abstracts Service (CAS) number 1805513-80-7, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic alcohol, featuring a pyridine core with substituents at the 4-amino and 5-methyl positions, has garnered attention due to its versatile structural framework and potential applications in drug discovery and medicinal chemistry.

The compound's molecular structure, characterized by a pyridine ring substituted with an amino group at the fourth position and a methyl group at the fifth position, along with a hydroxymethyl group at the second position, makes it a valuable intermediate in synthetic chemistry. The presence of both basic (amino) and acidic (hydroxymethyl) functional groups allows for diverse chemical modifications, enabling its use in the synthesis of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological properties of derivatives of this compound. The pyridine scaffold is a common motif in many bioactive molecules, and modifications at specific positions can lead to compounds with enhanced binding affinity and selectivity for biological targets. For instance, studies have shown that substituents at the 4- and 5-positions of the pyridine ring can influence the metabolic stability and pharmacokinetic profiles of the resulting compounds.

One of the most compelling aspects of (4-amino-5-methyl-2-pyridyl)methanol is its potential as a building block for developing novel therapeutic agents. Researchers have leveraged its structural features to design molecules targeting various diseases, including cancer, inflammation, and infectious disorders. The hydroxymethyl group, in particular, provides a site for further functionalization through esterification, etherification, or oxidation reactions, allowing chemists to tailor the compound's properties to specific needs.

Recent advancements in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have demonstrated that modifications to the amino and methyl groups can fine-tune the interactions between (4-amino-5-methyl-2-pyridyl)methanol derivatives and biological targets such as enzymes and receptors. These insights have guided the design of more potent and selective drug candidates.

The synthesis of (4-amino-5-methyl-2-pyridyl)methanol itself presents an interesting challenge due to its complex structure. Traditional synthetic routes often involve multi-step processes that require careful control of reaction conditions to avoid unwanted side products. However, recent innovations in synthetic methodologies have streamlined these processes, making it more feasible to produce this compound on a larger scale.

One such innovation is the use of transition metal-catalyzed cross-coupling reactions, which have revolutionized the construction of heterocyclic compounds. These reactions allow for the efficient formation of carbon-carbon bonds between different fragments of the molecule, enabling chemists to assemble complex structures with high precision. By incorporating these techniques into the synthesis of (4-amino-5-methyl-2-pyridyl)methanol, researchers have been able to improve yield and purity while reducing reaction times.

The pharmacological evaluation of derivatives derived from (4-amino-5-methyl-2-pyridyl)methanol has revealed several promising leads. For example, certain analogs have shown inhibitory activity against kinases involved in cancer cell proliferation. Additionally, modifications at the hydroxymethyl group have led to compounds with anti-inflammatory properties by targeting cyclooxygenase enzymes. These findings underscore the compound's potential as a scaffold for drug development.

The future prospects for (4-amino-5-methyl-2-pyridyl)methanol are vast, particularly as our understanding of its structural features continues to evolve. Advances in synthetic chemistry will likely enable more efficient production methods, while improvements in analytical techniques will facilitate better characterization of its derivatives. Furthermore, ongoing research into new biological targets will uncover additional opportunities for therapeutic applications.

In conclusion, (4-amino-5-methyl-2-pyridyl)methanol (CAS No. 1805513-80-7) represents a compelling compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an excellent candidate for generating novel bioactive molecules targeting various diseases. As synthetic methodologies continue to advance and our understanding of its pharmacological properties deepens, this compound is poised to play an increasingly important role in medicinal chemistry.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司